![molecular formula C12H11F4N5O2 B4614371 2,3,5,6-tetrafluoro-4-methoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide](/img/structure/B4614371.png)
2,3,5,6-tetrafluoro-4-methoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide
Overview
Description
2,3,5,6-tetrafluoro-4-methoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C12H11F4N5O2 and its molecular weight is 333.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.08488726 g/mol and the complexity rating of the compound is 405. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Methodologies
- Synthesis of PET Agents: A study by Wang et al. (2013) discusses the synthesis of a PET imaging agent for B-Raf(V600E) in cancers, demonstrating the relevance of fluorinated benzamides in radiolabeling and imaging techniques. The synthesis involved multiple steps, including desmethylation and radiolabeling, showcasing the compound's potential in cancer diagnosis (Wang, Gao, Miller, & Zheng, 2013).
- Fluorinated Molecules Synthesis: Cui et al. (2023) reported on the rhodium(III)-catalyzed alkenylation of benzamides with difluorohomoallylic silyl ethers, indicating the utility of fluorinated molecules in pharmaceutical and agrochemical industries. The study highlighted the protocol's broad substrate compatibility and high regioselectivity, underscoring the importance of fluorinated compounds in chemical synthesis (Cui, Qu, Yi, Sun, Hu, Guo, Jin, Chen, Wong, & Wu, 2023).
Potential Imaging Agents
- Fluorine-18 Labeled Benzamide Analogues: Tu et al. (2007) synthesized and evaluated fluorine-containing benzamide analogs as potential PET imaging ligands for the sigma-2 receptor status in solid tumors. This research illustrates the utility of fluorinated benzamides in developing diagnostic tools for cancer (Tu, Xu, Jones, Li, Dumstorff, Vangveravong, Chen, Wheeler, Welch, & Mach, 2007).
Materials Science Applications
- Electro-optical Properties of Aromatic Polyamides and Polyimides: Hsiao et al. (2015) explored the synthesis and characterization of new m-phenylenediamine-type monomers with pendent 3,6-dimethoxycarbazole groups, leading to aromatic polyamides and polyimides with significant electro-optical properties. These materials, derived from benzamide-based monomers, demonstrate potential in electronic and photonic applications (Hsiao, Peng, Kung, Leu, & Lee, 2015).
Properties
IUPAC Name |
2,3,5,6-tetrafluoro-4-methoxy-N-(2-propyltetrazol-5-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F4N5O2/c1-3-4-21-19-12(18-20-21)17-11(22)5-6(13)8(15)10(23-2)9(16)7(5)14/h3-4H2,1-2H3,(H,17,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJVYQIXZEQTYPO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1N=C(N=N1)NC(=O)C2=C(C(=C(C(=C2F)F)OC)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F4N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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